1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)-

• CAS No.: 111896-88-9
• Molecular Formula: C22H29NO2
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)propan-1-one
• InChI: InChI=1S/C22H29NO2/c1-4-23(5-2)16-17-25-22-9-7-6-8-20(22)21(24)15-14-19-12-10-18(3)11-13-19/h6-13H,4-5,14-17H2,1-3H3
• InChI Key: IRQBUUHGSVDMFY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=CC=C1C(=O)CCC2=CC=C(C=C2)C

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)- typically involves the reaction of 1-(2-hydroxyphenyl)-3-(4-methylphenyl)propan-1-one with diethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for commercial use. The use of advanced equipment and technology ensures the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the diethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like halides, amines, or thiols can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)- has been explored for various scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of other complex molecules.

Biology: The compound has been studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research has investigated its potential therapeutic applications, such as its use in drug development.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1-Phenyl-2-diethylamino-1-propanone: Similar in structure but with different substituents.

2-(Diethylamino)-1-phenyl-1-propanone: Another related compound with variations in the functional groups.

Uniqueness

1-Propanone, 1-[2-[2-(diethylamino)ethoxy]phenyl]-3-(4-methylphenyl)- is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.